4-Chloro-3-nitrobenzotrifluoride 4-Chloro-3-nitrobenzotrifluoride 3-nitro-4-chlorobenzotrifluoride appears as a colorless to dark-colored liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 121-17-5
VCID: VC20868069
InChI: InChI=1S/C7H3ClF3NO2/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14/h1-3H
SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl
Molecular Formula: C7H3ClF3NO2
Molecular Weight: 225.55 g/mol

4-Chloro-3-nitrobenzotrifluoride

CAS No.: 121-17-5

Cat. No.: VC20868069

Molecular Formula: C7H3ClF3NO2

Molecular Weight: 225.55 g/mol

* For research use only. Not for human or veterinary use.

4-Chloro-3-nitrobenzotrifluoride - 121-17-5

Specification

Description 3-nitro-4-chlorobenzotrifluoride appears as a colorless to dark-colored liquid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
CAS No. 121-17-5
Molecular Formula C7H3ClF3NO2
Molecular Weight 225.55 g/mol
IUPAC Name 1-chloro-2-nitro-4-(trifluoromethyl)benzene
Standard InChI InChI=1S/C7H3ClF3NO2/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14/h1-3H
Standard InChI Key TZGFQIXRVUHDLE-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl
Canonical SMILES C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl
Boiling Point 432.7 °F at 760 mmHg (NTP, 1992)
Melting Point 27.5 °F (NTP, 1992)

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator